Cas no 5464-15-3 (2-Propanol,1-(ethylmethylamino)-)

2-Propanol,1-(ethylmethylamino)- Properties

Names and Identifiers

• 2-Propanol,1-(ethylmethylamino)-
• 1-[ethyl(methyl)amino]propan-2-ol
• AC1L5L4V
• AC1Q76OG
• AGN-PC-0CRJ3K
• AR-1B9477
• CTK5A2042
• KST-1B6618
• NSC26886
• NSC 26886
• DTXSID50282617
• 5464-15-3
• NSC-26886
• AKOS010107674
• SCHEMBL624863
• +Expand

• InChIKey： KTGCCYKUJUWNFF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H15NO/c1-4-7(3)5-6(2)8/h6,8H,4-5H2,1-3H3
• SMILES： CCN(C)CC(C)O

Computed Properties

• Exact Mass: 117.11545
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 117.115
• Heavy Atom Count: 8
• Complexity: 56.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• LogP: 0.31890
• PSA: 23.47
• Refractive Index: 1.441
• Boiling Point: 157.8±13.0 ºC (760 Torr),
• Flash Point: 42.9±16.4 ºC,
• Solubility: Soluble (230 g/l) (25 º C),
• Density: 0.883±0.06 g/cm3 (20 ºC 760 Torr),